Ethyl 4-amino-5-methyl-2,5-dihydrofuran-3-carboxylate
Overview
Description
“Ethyl 4-amino-5-methyl-2,5-dihydrofuran-3-carboxylate” is an organic compound with the molecular formula C8H13NO3 . It’s used for pharmaceutical testing and is considered a high-quality reference standard for accurate results .
Molecular Structure Analysis
The molecular structure of “this compound” consists of 8 carbon atoms, 13 hydrogen atoms, 1 nitrogen atom, and 3 oxygen atoms . The molecular weight of the compound is 171.19 g/mol .
Scientific Research Applications
Chemical Reaction Mechanisms
- Ethyl 2-amino-5-(2-aryl-2-oxoethylidene)-4-oxo-1H-4,5-dihydrofuran-3-carboxylates have been investigated for their reactions with alcohols, resulting in the formation of certain acid derivatives. These studies contribute to understanding the reaction mechanisms of such compounds (Ivanov et al., 2018).
Synthesis and Structural Analysis
- Research has been conducted on the synthesis of ethyl 3-amino-2,5-dimethylpyrrole-4-carboxylate and its structural analysis through X-ray crystallographic methods. This contributes to the field of organic synthesis and structural chemistry (Cirrincione et al., 1987).
Corrosion Inhibition
- Ethyl 6-amino-3-methyl-4-(p-tolyl)-2,4-dihydropyrano[2,3,C]pyrazole-5-carboxylate has been studied for its corrosion inhibition properties on mild steel, which is significant for industrial applications like pickling processes. This highlights the practical applications of such compounds in material science and engineering (Dohare et al., 2017).
Medicinal Chemistry
- Studies have been conducted on analogues of ethyl 2-[(3-methyl-2,5-dioxo(3-pyrrolinyl))amino]-4-(trifluoromethyl)pyrimidine-5-carboxylate as inhibitors of AP-1 and NF-κB mediated gene expression. This research is vital in the development of new medicinal compounds (Palanki et al., 2002).
Novel Synthesis Approaches
- The synthesis of ethyl 5-amino-1-[(5′-methyl-1′-t-butyl-4′-pyrazolyl)carbonyl]-3-methylthio-1H-pyrazole-4-carboxylate and its potential applications in fungicidal and plant growth regulation activities demonstrate the exploration of new synthetic routes in organic chemistry (Minga, 2005).
Mechanism of Action
Target of Action
The primary targets of Ethyl 4-amino-5-methyl-2,5-dihydrofuran-3-carboxylate Similar compounds have been shown to interact with proteins involved in apoptosis, such as bcl2 antagonist/killer 1, poly(adp‐ribose) polymerase 1, and caspase-3 .
Mode of Action
The exact mode of action of This compound It’s suggested that similar compounds can induce apoptosis in certain cell lines . This process involves the activation of proteins like BCL2 antagonist/killer 1, poly(ADP‐ribose) polymerase 1, and caspase-3 .
Biochemical Pathways
The biochemical pathways affected by This compound Similar compounds have been shown to affect the apoptosis pathway . This can result in downstream effects such as cell death and inhibition of cell migration .
Result of Action
The molecular and cellular effects of This compound Similar compounds have been shown to induce apoptosis in certain cell lines . This can result in cell death and inhibition of cell migration .
Safety and Hazards
properties
IUPAC Name |
ethyl 4-amino-5-methyl-2,5-dihydrofuran-3-carboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H13NO3/c1-3-11-8(10)6-4-12-5(2)7(6)9/h5H,3-4,9H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OWGCXAHHNMWHLQ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(C(OC1)C)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H13NO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
171.19 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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